Cas no 1587619-90-6 (3-Bromothiophene-d3)

3-Bromothiophene-d3 structure
3-Bromothiophene-d3 structure
Product Name:3-Bromothiophene-d3
CAS No:1587619-90-6
MF:C4H3BrS
MW:166.054104089737
CID:6810554
PubChem ID:133553937
Update Time:2025-03-26

3-Bromothiophene-d3 Chemical and Physical Properties

Names and Identifiers

    • CS-19921
    • 1587619-90-6
    • 3-Bromothiophene-d3
    • Inchi: 1S/C4H3BrS/c5-4-1-2-6-3-4/h1-3H/i1D,2D,3D
    • InChI Key: XCMISAPCWHTVNG-CBYSEHNBSA-N
    • SMILES: BrC1=C([2H])SC([2H])=C1[2H]

Computed Properties

  • Exact Mass: 164.93271Da
  • Monoisotopic Mass: 164.93271Da
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 46.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 28.2Ų

3-Bromothiophene-d3 Related Literature

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